Cas no 89717-81-7 (4’-Methoxypropiophenone-d3)

4’-Methoxypropiophenone-d3 is a deuterated analog of 4’-methoxypropiophenone, where three hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced background interference. Its stable deuterium incorporation makes it valuable as an internal standard in quantitative analysis, ensuring high accuracy and reproducibility in pharmacokinetic and metabolic research. The compound’s defined molecular structure and isotopic purity (typically ≥98%) support its application in tracer studies and mechanistic investigations. Its compatibility with organic synthesis workflows further facilitates its use in advanced chemical and pharmaceutical research.
4’-Methoxypropiophenone-d3 structure
4’-Methoxypropiophenone-d3 structure
Product Name:4’-Methoxypropiophenone-d3
CAS No:89717-81-7
MF:C10H12O2
MW:167.219568252563
MDL:MFCD00009310
CID:827073
Update Time:2025-06-08

4’-Methoxypropiophenone-d3 Chemical and Physical Properties

Names and Identifiers

    • 4'-METHOXYPROPIOPHENONE-METHYL-D3
    • 4’-Methoxypropiophenone-d3
    • 3,3,3-trideuterio-1-(4-methoxyphenyl)propan-1-one
    • 4’-Methoxypropiophen
    • 4’-METHOXYPROPIOPHENONE-D3,YELLOW SOLID
    • 4'-Methoxypropiophenone-d3
    • 1-Methoxy-4-propanoylbenzene-d3
    • Ethyl-d3 4-Methoxyphenyl Ketone
    • MDL: MFCD00009310
    • Inchi: 1S/C10H12O2/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3/i1D3
    • InChI Key: ZJVAWPKTWVFKHG-FIBGUPNXSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(CC([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 167.10300

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.28790

4’-Methoxypropiophenone-d3 Pricemore >>

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